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Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Reuterin (3-hydroxypropionaldehyde, 3-HPA) is a potent, broad-spectrum antimicrobial

compound produced from glycerol by the probiotic bacterium Lactobacillus reuteri.[1][2] It exists

as a dynamic, multi-component system in aqueous solutions, primarily comprising 3-HPA, its

hydrate, a cyclic dimer, and acrolein. This versatility contributes to its efficacy against a wide

range of pathogenic microorganisms, including Gram-positive and Gram-negative bacteria,

yeasts, fungi, and protozoa.[3] This document provides an in-depth overview of reuterin's

antimicrobial spectrum, its mechanisms of action, and the experimental protocols used for its

evaluation.

Data Presentation: Antimicrobial Activity of Reuterin
The antimicrobial efficacy of reuterin is typically quantified by determining its Minimum

Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The following

table summarizes the reported MIC and MBC values for reuterin against a variety of

pathogenic and commensal bacteria.
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Bacterial
Species

Gram Stain
MIC Range
(mM)

MBC Range
(mM)

Reference

Highly Sensitive

Strains

Bacteroides

vulgatus
Gram-Negative < 1.9 Not Reported [3]

Clostridium

difficile
Gram-Positive < 1.9 Not Reported [3]

Bacteroides

thetaiotaomicron
Gram-Negative 1.9 - 3.8 Not Reported [3]

Bifidobacterium

spp.
Gram-Positive 1.9 - 3.8 Not Reported [3]

Eubacterium

spp.
Gram-Positive 1.9 - 3.8 Not Reported [3]

Sensitive Strains

Escherichia coli Gram-Negative 7 - 15 15 - 30 [3]

Enteric

Pathogens

(EHEC, ETEC)

Gram-Negative ~10 Not Reported

Salmonella

enterica
Gram-Negative ~10 Not Reported

Shigella sonnei Gram-Negative ~10 Not Reported

Vibrio cholerae Gram-Negative ~10 Not Reported

Listeria spp. Gram-Positive 7.5 - 15 3.8 - 15 [3]

Resistant Strains

Staphylococcus

aureus
Gram-Positive 18.25 Not Reported
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Clostridium

clostridioforme
Gram-Positive 15 - 30 15 - 30 [3]

Lactobacillus

spp.
Gram-Positive 15 - 40 15 - 80 [3]

Lactobacillus

reuteri
Gram-Positive 30 - 50 60 - 120 [3]

Note: The MIC and MBC values can vary depending on the specific strain, the experimental

conditions, and the method of reuterin quantification. For Campylobacter jejuni and C. coli,

high sensitivity has been reported with MIC values in the micromolar range when measured in

terms of acrolein concentration.[4]

Mechanism of Action
The broad-spectrum activity of reuterin is attributed to its highly reactive aldehyde group,

which leads to a multi-targeted assault on microbial cells. The primary mechanism involves the

induction of severe oxidative stress.[1][5][6]

Key Mechanisms:

Thiol Group Interaction: Reuterin's aldehyde group readily reacts with thiol (-SH) groups

present in proteins and low-molecular-weight molecules like glutathione.[1][7] This disrupts

the function of numerous enzymes and depletes the cell's antioxidant defenses, leading to a

state of redox imbalance.[8]

Oxidative Stress Response: In bacteria like E. coli, sublethal concentrations of reuterin
trigger the expression of genes in the OxyR regulon, a system that responds to oxidative

stress.[1][5] However, bacteria with mutations in the oxyR gene exhibit increased sensitivity

to reuterin.[5][7] This indicates that reuterin's activity is directly linked to causing oxidative

stress that can overwhelm the cell's protective mechanisms.[1][5]

Membrane Damage: Reuterin compromises the integrity of the bacterial cell membrane.[9]

[10] This leads to increased membrane permeability, leakage of intracellular contents, and a

drop in intracellular pH, ultimately contributing to cell death.[10]
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DNA Damage: Evidence suggests that reuterin can also cause DNA damage within bacterial

cells.[9]

Mandatory Visualizations
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Click to download full resolution via product page

Caption: The Reuterin system's formation and equilibrium in an aqueous solution.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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